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Compound of Interest

Compound Name:
4-Bromo-3-methylthiophene-2-

carbaldehyde

Cat. No.: B112441 Get Quote

Technical Guide: 4-Bromo-3-methylthiophene-2-
carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-3-methylthiophene-2-
carbaldehyde, a valuable heterocyclic building block in organic synthesis. Due to its specific

substitution pattern, this compound serves as a key intermediate for the synthesis of more

complex molecules, particularly in the fields of medicinal chemistry and materials science.

While a dedicated CAS number for this aldehyde is not readily found in major chemical

databases, this guide details its probable synthetic routes from commercially available

precursors and provides relevant chemical data.

Chemical Identifiers and Properties
Given the absence of a specific CAS number for 4-Bromo-3-methylthiophene-2-
carbaldehyde, this section provides identifiers for its most immediate and stable precursors: 4-

Bromo-3-methylthiophene-2-carboxylic acid and its corresponding methyl ester. These

compounds are the logical starting points for the synthesis of the target aldehyde.

Table 1: Identifiers for Precursor Compounds
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Identifier
4-Bromo-3-
methylthiophene-2-
carboxylic acid

Methyl 4-bromo-3-
methylthiophene-2-
carboxylate

CAS Number 265652-39-9[1] 265652-38-8[2][3]

Molecular Formula C₆H₅BrO₂S[1] C₇H₇BrO₂S[2][3]

IUPAC Name
4-bromo-3-methylthiophene-2-

carboxylic acid

methyl 4-bromo-3-

methylthiophene-2-

carboxylate[3]

Synonyms
2-Thiophenecarboxylic acid, 4-

bromo-3-methyl-[1]

4-bromo-3-methyl-2-

Thiophenecarboxylic acid

methyl ester[3]

InChI Key
TUVDPNVBUMLEHW-

UHFFFAOYSA-N

ZTDYZXWQADNRRI-

UHFFFAOYSA-N[2][3]

SMILES CC1=C(C(=O)O)SC=C1Br COC(=O)C1=C(C)C(Br)=CS1

Table 2: Physicochemical Properties of Precursor Compounds

Property
4-Bromo-3-
methylthiophene-2-
carboxylic acid

Methyl 4-bromo-3-
methylthiophene-2-
carboxylate

Molecular Weight 221.07 g/mol 235.10 g/mol [3]

Appearance Solid Solid[2]

Purity (Typical) ≥98% ≥97%[2]

Storage Temperature 4°C, under nitrogen -

Synthetic Pathways
The synthesis of 4-Bromo-3-methylthiophene-2-carbaldehyde can be approached through

two primary logical pathways starting from commercially available 3-methylthiophene. The first
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involves the synthesis of the corresponding carboxylic acid followed by its reduction. The

second involves direct formylation of a brominated 3-methylthiophene derivative.

Synthesis via Carboxylic Acid Intermediate
This is a robust and common strategy for the preparation of aldehydes. It involves the synthesis

of 4-Bromo-3-methylthiophene-2-carboxylic acid, which is then reduced to the desired

aldehyde.

3-Methylthiophene 4-Bromo-3-methylthiophene-2-carboxylic acid

1. Bromination
2. Carboxylation 4-Bromo-3-methylthiophene-2-carbaldehydeReduction

3-Methylthiophene 4-Bromo-3-methylthiopheneBromination 4-Bromo-3-methylthiophene-2-carbaldehydeVilsmeier-Haack Formylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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